4-ethoxy-3-fluoro-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C20H25FN2O5S2/c1-3-12-29(24,25)23-11-5-6-15-7-8-16(13-19(15)23)22-30(26,27)17-9-10-20(28-4-2)18(21)14-17/h7-10,13-14,22H,3-6,11-12H2,1-2H3
• InChI Key: ZESXFHCJYOIHTD-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OCC)F
• Molecular Formula: C20H25FN2O5S2
• Molecular Weight: 456.6 g/mol
• CAS No.: 1172437-53-4

Description

4-ethoxy-3-fluoro-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H25FN2O5S2 and its molecular weight is 456.55. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

Sulfonamide compounds are widely utilized in chemical synthesis, offering versatile applications due to their unique properties. For example, Gliquidone and similar compounds demonstrate significant interactions leading to the formation of hydrogen-bonded chains, which are crucial in understanding molecular conformation and assembly (Gelbrich, Haddow, & Griesser, 2011). These properties can be instrumental in designing compounds with specific molecular arrangements for pharmaceutical applications.

Fluorescent Probes for Metal Ions

Sulfonamide derivatives are also explored for their potential as fluorescent probes for metal ions, significantly enhancing the study of intracellular metal ions like zinc. The development of caged compounds that react with zinc ions to increase fluorescence emission demonstrates the applicability of such compounds in biological imaging and sensing applications (Aoki et al., 2008).

Pharmaceutical Applications

The sulfonamide moiety is pivotal in the development of pharmaceuticals, with several derivatives being synthesized for their anti-cancer, antimicrobial, and enzyme inhibitory activities. For instance, sulfonamide derivatives have shown promise in activating pro-apoptotic genes and inhibiting cancer cell proliferation through the modulation of p38/ERK phosphorylation (Cumaoğlu et al., 2015). These findings highlight the therapeutic potential of sulfonamide compounds in oncology.

Analytical Chemistry

In analytical chemistry, sulfonamide-based reagents are used for the fluorescence derivatization of alcohols, enabling their detection and quantification in various matrices. This application is essential for developing sensitive and selective analytical methods for alcohol compounds (Yoshida, Moriyama, & Taniguchi, 1992).